Cas no 2228651-62-3 (2,2-dimethyl-4-(methylamino)butane-1,3-diol)

• Product Name: 2,2-dimethyl-4-(methylamino)butane-1,3-diol
• CAS No: 2228651-62-3
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 6173049
• PubChem ID: 165615769
• Update Time: 2025-10-29

2,2-dimethyl-4-(methylamino)butane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(methylamino)butane-1,3-diol
• EN300-1809643
• 2228651-62-3

• Inchi： 1S/C7H17NO2/c1-7(2,5-9)6(10)4-8-3/h6,8-10H,4-5H2,1-3H3
• InChI Key： YWKHFFYJLFJLIZ-UHFFFAOYSA-N
• SMILES： OC(CNC)C(C)(C)CO

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.5Ų

Additional information on 2,2-dimethyl-4-(methylamino)butane-1,3-diol

2,2-dimethyl-4-(methylamino)butane-1,3-diol: An Overview of a Promising Compound (CAS No. 2228651-62-3)

2,2-dimethyl-4-(methylamino)butane-1,3-diol (CAS No. 2228651-62-3) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2,2-dimethyl-4-(methylamino)butane-1,3-diol is a chiral molecule with a molecular formula of C₇H₁₇NO₂. The compound features a butane backbone with two methyl groups attached to the second carbon atom, a methylamino group at the fourth carbon position, and hydroxyl groups at the first and third carbon positions. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule.

The compound is known for its high solubility in water and polar organic solvents, making it suitable for various chemical reactions and biological assays. Its chiral nature also makes it an interesting candidate for enantiomeric separation studies and chiral catalysis applications.

Synthesis Methods

The synthesis of 2,2-dimethyl-4-(methylamino)butane-1,3-diol has been explored through several routes. One common method involves the reaction of 2,2-dimethylbutane-1,3-diol with methylamine in the presence of a suitable catalyst. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity.

Another approach involves the use of asymmetric synthesis techniques to produce enantiomerically pure forms of the compound. These methods often employ chiral catalysts or auxiliaries to control the stereochemistry during the synthesis process. Recent advancements in asymmetric catalysis have significantly improved the efficiency and selectivity of these reactions.

Biological Activities

2,2-dimethyl-4-(methylamino)butane-1,3-diol has shown promising biological activities in various preclinical studies. One notable application is its potential as a lead compound for developing new therapeutic agents. Research has demonstrated that the compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory effects, 2,2-dimethyl-4-(methylamino)butane-1,3-diol has been investigated for its neuroprotective properties. Studies have shown that it can reduce oxidative stress and protect neurons from damage caused by various neurotoxic agents. These findings suggest that the compound may have potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2,2-dimethyl-4-(methylamino)butane-1,3-diol into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported.

If these early trials continue to show positive results, further Phase II and III trials will be conducted to assess the efficacy of the compound in treating specific diseases. The ultimate goal is to develop safe and effective therapeutic agents based on this promising lead compound.

Conclusion

In summary, 2,2-dimethyl-4-(methylamino)butane-1,3-diol (CAS No. 2228651-62-3) is a versatile compound with unique chemical properties and promising biological activities. Its potential applications in anti-inflammatory and neuroprotective therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug development efforts.